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Compound of Interest

Compound Name: 3-(3-Methoxybenzyl)piperidine

Cat. No.: B177213 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential safety and logistical information for 3-
(3-Methoxybenzyl)piperidine and its hydrochloride salt, ensuring operational excellence and

minimizing risk in the laboratory.

Immediate Safety and Hazard Information
GHS Hazard Classification:

According to the Safety Data Sheet for 3-(3-Methoxyphenyl)piperidine hydrochloride, the

compound is classified as:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.[1]

Skin corrosion/irritation (Category 2), H315: Causes skin irritation.[1]

Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.[1]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:

May cause respiratory irritation.[1]

Signal Word: Warning[1][2]
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Personal Protective Equipment (PPE)
A robust PPE protocol is the first line of defense against chemical exposure. The following

equipment is mandatory when handling 3-(3-Methoxybenzyl)piperidine:

Protection Type Recommended Equipment Rationale

Eye/Face Protection
Safety goggles with side-

shields.

To prevent eye irritation from

splashes or dust.[1]

Hand Protection
Protective gloves (e.g., nitrile

rubber).

To prevent skin contact and

irritation.[1]

Skin and Body Protection
Impervious clothing, such as a

lab coat.

To protect against accidental

spills.[1]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, use a

suitable respirator.

To avoid respiratory tract

irritation from dust or vapors.[1]

Operational and Disposal Plans
Handling and Storage:

Handling:

Avoid contact with skin, eyes, and clothing.[2]

Wash hands thoroughly after handling.[1][2]

Use only in a well-ventilated area or outdoors.[1][2]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

Do not eat, drink, or smoke when using this product.[1]

Storage:

Store in a well-ventilated place.[1][2]
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Keep the container tightly closed.[1][2]

Store locked up.[1][2]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[2]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure:

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air and keep them at

rest in a position comfortable for breathing. If

feeling unwell, call a poison center or doctor.[1]

[2]

Skin Contact

Immediately flush skin with plenty of soap and

water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing

and wash it before reuse.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][2]

Ingestion
Rinse mouth. Call a poison center or doctor if

you feel unwell.[1]

Quantitative Data
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Property Value CAS Number

Molecular Formula C₁₂H₁₇NO (base) 179480-58-1 (hydrochloride)

C₁₂H₁₈ClNO (hydrochloride) 19725-18-9 (hydrochloride)[1]

Purity ≥97%

Experimental Protocols
While specific experimental protocols for this compound are not publicly available, general safe

laboratory practices should be strictly followed. This includes conducting a thorough risk

assessment before beginning any new procedure.

Visual Workflow: Chemical Spill Response
The following diagram outlines the procedural steps for responding to a chemical spill of 3-(3-
Methoxybenzyl)piperidine.
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Chemical Spill Response Workflow for 3-(3-Methoxybenzyl)piperidine

Immediate Actions

Assessment & Preparation

Containment & Cleanup

Decontamination & Disposal

Spill Occurs

Alert others in the area

Evacuate the immediate area if necessary

Assess the spill size and potential hazards

Don appropriate PPE (gloves, goggles, lab coat)

Contain the spill with absorbent material

Carefully collect the absorbed material

Place in a sealed, labeled waste container

Decontaminate the spill area

Dispose of waste according to institutional protocols

Remove and decontaminate PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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